5-(Aminomethyl)-N-(4-methylphenyl)-1,3,4-thiadiazole-2-carboxamide

• IUPAC Name: 5-(aminomethyl)-N-(4-methylphenyl)-1,3,4-thiadiazole-2-carboxamide
• InChI: InChI=1S/C11H12N4OS/c1-7-2-4-8(5-3-7)13-10(16)11-15-14-9(6-12)17-11/h2-5H,6,12H2,1H3,(H,13,16)
• InChI Key: IFXNKKHBRLUGTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=NN=C(S2)CN
• Molecular Formula: C11H12N4OS
• Molecular Weight: 248.31 g/mol

Description

5-(Aminomethyl)-N-(4-methylphenyl)-1,3,4-thiadiazole-2-carboxamide, also known as 5-AM-4-MPTDC, is an organic compound with a unique chemical structure. It is a heterocyclic amide that has a wide range of applications in the scientific research field. This compound has been studied extensively in the areas of biochemistry, pharmacology, and physiology, and has been found to have a number of beneficial effects in laboratory experiments.

Scientific Research Applications

Synthesis and Fungicidal Activity

• 5-(Aminomethyl)-N-(4-methylphenyl)-1,3,4-thiadiazole-2-carboxamide shows potential in fungicidal applications. Compounds with electron-withdrawing groups on the phenyl ring demonstrate better yields and moderate activity against fungi, indicating potential agricultural applications Tang Zi-lon, 2015.

Antimicrobial Agents

• This compound is used in synthesizing formazans with antimicrobial properties. Its derivates show moderate antimicrobial activity against pathogens like Escherichia coli and Salmonella typhi P. Sah, Pratibha Bidawat, M. Seth, Chandra Prakash Gharu, 2014.

Synthesis in Medicinal Chemistry

• It plays a role in the synthesis of hybrid molecules containing penicillanic or cephalosporanic acid moieties. These derivatives exhibit antimicrobial, anti-lipase, and anti-urease activities, showing promise in medicinal chemistry Serap Başoğlu, Serdar Ulker, S. Alpay‐Karaoglu, N. Demirbas, 2013.

Anticancer Activities

• Thiadiazole derivatives, including this compound, have been synthesized with potent anticancer activities. Compounds containing thiazole moiety exhibit significant anticancer effects in vitro against Hepatocellular carcinoma cell lines S. M. Gomha, Mohamad R. Abdelaziz, N. A. Kheder, Hassan M. Abdel‐aziz, S. Alterary, Y. Mabkhot, 2017.

Nematicidal and Antimicrobial Activity

• Derivatives of this compound exhibit nematicidal activity against Ditylenchus myceliophagus and Caenorhabditis elegans, along with antibacterial and antifungal activities. This indicates potential in pest control and pathogen management C. S. Reddy, D. C. Rao, Vookanti Yakub, A. Nagaraj, 2010.

Corrosion Inhibition

• Research has explored the use of this compound derivatives as corrosion inhibitors for mild steel in acidic environments, demonstrating its potential in industrial applications A. Attou, M. Tourabi, A. Benikdes, O. Benali, H. Ouici, F. Benhiba, A. Zarrouk, C. Jama, F. Bentiss, 2020.